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Chemical Identity & Storage

The fundamental chemical properties of albonoursin are summarized in the table below.

Property Specification

IUPAC Name (3Z,6Z)-3-Benzylidene-6-(2-methylpropylidene)piperazine-2,5-dione [1]

Molecular Weight 256.30 g/mol [2]

Molecular Formula C₁₅H₁₆N₂O₂ [2]

CAS Number 1222-90-8 [2]

One chemical supplier recommends the following storage conditions to maintain stability [2]:

Powder Form: Store at -20°C for 3 years.

In Solvent: Store at -80°C for 1 year.

For long-term storage, -20°C or lower is advisable. Ensure the container is tightly sealed and protected from

light and moisture.

Solubility in DMSO & Handling
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While a specific solubility value in DMSO is not published, albonoursin is routinely handled in laboratory

settings using DMSO as a solvent. General principles and a recommended workflow can guide its use.

General Guidance:

DMSO is a suitable solvent for albonoursin in biological assays [1].
Start with a concentrated stock solution (e.g., 10-100 mM) for most in vitro applications.

Always confirm solubility visually and microscopically after preparation and before use.

Below is a generalized experimental workflow for preparing and verifying an albonoursin-DMSO stock

solution:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268516/
https://www.smolecule.com/products/s517858?utm_src=pdf-body
https://www.smolecule.com/products/s517858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare Albonoursin Stock

Weigh albonoursin powder

Add anhydrous DMSO to vial

Vortex vigorously for 1-2 minutes

Briefly sonicate (5-10 minutes)
Warm to 37°C if necessary

Visual Inspection

Clear Solution?
No precipitate?

Perform

Stock Solution Ready
Label with date/concentration
Aliquot for storage at -20°C

Yes

Troubleshoot:
- Add more DMSO

- Warm further
- Sonicate longer

No
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Important Experimental Considerations

Bioactivity Context: Albonoursin is studied for its antibacterial properties and its activity against
the influenza virus (H1N1), with an IC₅₀ value of 41.5 ± 4.5 µM [1]. These bioactivities should inform

the design of your dosing experiments.
Purity and Verification: The purity of the albonoursin sample is critical. Confirm the identity and

purity of your compound using analytical techniques such as LC-MS or NMR before conducting
biological assays [1] [3].

Aseptic Technique: When preparing stock solutions for cell-based assays, use sterile techniques
and DMSO. DMSO itself can facilitate bacterial and fungal growth if contaminated.

Thawing and Use: When using frozen aliquots, thaw the DMSO stock solution at room temperature
and vortex briefly before use. Avoid repeated freeze-thaw cycles; instead, create small, single-use

aliquots.

If Your Experiment Fails

If you encounter issues like precipitate formation or inconsistent biological activity:

Re-check Solubility: Warm the stock solution and vortex/sonicate again. If precipitation persists, you

may need to prepare a fresh stock at a lower concentration.
Confirm Compound Stability: Verify that the stock solution has not degraded by checking its LC-MS

profile against a known standard.
Review Experimental Conditions: Ensure that the final concentration of DMSO in your biological

assay is non-toxic to your cells (typically ≤0.1-1.0%).

Need Custom Synthesis?
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To cite this document: Smolecule. [Albonoursin storage and solubility DMSO]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b517858#albonoursin-storage-and-

solubility-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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